Cas no 1826-24-0 (Thiazole, 4,5-dimethyl-2-phenyl-)

Thiazole, 4,5-dimethyl-2-phenyl-, is a heterocyclic compound featuring a thiazole core substituted with methyl groups at the 4 and 5 positions and a phenyl group at the 2 position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its rigid aromatic framework enhances stability, while the substituents offer tunable reactivity for functionalization. The compound is particularly useful in the development of agrochemicals, dyes, and bioactive molecules due to its ability to act as a building block for more complex structures. Its well-defined chemical properties ensure consistent performance in research and industrial processes.
Thiazole, 4,5-dimethyl-2-phenyl- structure
1826-24-0 structure
Product name:Thiazole, 4,5-dimethyl-2-phenyl-
CAS No:1826-24-0
MF:C11H11NS
MW:189.276741266251
MDL:MFCD00272329
CID:1376202
PubChem ID:12234742

Thiazole, 4,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 4,5-dimethyl-2-phenyl-
    • 4,5-dimethyl-2-phenylThiazole
    • 1826-24-0
    • 4,5-dimethyl-2-phenyl-1,3-thiazole
    • MFCD00272329
    • 4,5-Dimethyl-2-phenyl-thiazole
    • DTXSID501307636
    • SCHEMBL427731
    • DA-21948
    • MDL: MFCD00272329
    • Inchi: InChI=1S/C11H11NS/c1-8-9(2)13-11(12-8)10-6-4-3-5-7-10/h3-7H,1-2H3
    • InChI Key: PVWPTIHMZICPQL-UHFFFAOYSA-N
    • SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C

Computed Properties

  • Exact Mass: 189.06133
  • Monoisotopic Mass: 189.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89

Thiazole, 4,5-dimethyl-2-phenyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB475093-1g
4,5-Dimethyl-2-phenyl-thiazole; .
1826-24-0
1g
€412.10 2025-02-27
abcr
AB475093-1 g
4,5-Dimethyl-2-phenyl-thiazole
1826-24-0
1g
€412.10 2023-04-21
Apollo Scientific
OR346573-1g
4,5-Dimethyl-2-phenyl-1,3-thiazole
1826-24-0 95+%
1g
£254.00 2023-09-01
abcr
AB475093-5g
4,5-Dimethyl-2-phenyl-thiazole; .
1826-24-0
5g
€1228.60 2025-02-27

Thiazole, 4,5-dimethyl-2-phenyl- Related Literature

Additional information on Thiazole, 4,5-dimethyl-2-phenyl-

Comprehensive Overview of Thiazole, 4,5-dimethyl-2-phenyl- (CAS No. 1826-24-0): Properties, Applications, and Industry Insights

Thiazole, 4,5-dimethyl-2-phenyl- (CAS No. 1826-24-0) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure featuring sulfur and nitrogen atoms. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique molecular framework. The presence of both methyl and phenyl substituents enhances its reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 4,5-dimethyl-2-phenylthiazole has surged, driven by its role in developing high-performance materials and bioactive molecules. Researchers are particularly interested in its potential applications in OLEDs (organic light-emitting diodes) and fluorescent probes, aligning with the global push for sustainable technologies. A frequent query in scientific forums is: "How does the phenyl group influence the photophysical properties of thiazole derivatives?" Studies suggest that the conjugated system in 4,5-dimethyl-2-phenylthiazole contributes to enhanced luminescence efficiency, a critical factor for optoelectronic devices.

From a synthetic perspective, CAS 1826-24-0 is often synthesized via Hantzsch thiazole synthesis, a classic method involving α-haloketones and thioamides. This process is favored for its scalability and moderate reaction conditions. Industry professionals frequently search for "optimized synthesis routes for 4,5-dimethyl-2-phenylthiazole", reflecting the need for cost-effective production methods. Recent advancements in catalytic systems have improved yields, reducing environmental impact—a key consideration under green chemistry principles.

The compound’s structural analogs are also under scrutiny for their antimicrobial and anti-inflammatory properties. For instance, modifications to the thiazole core have led to derivatives with promising activity against resistant bacterial strains. This aligns with the growing public concern over antibiotic resistance, a hot topic in healthcare. Notably, 4,5-dimethyl-2-phenylthiazole serves as a scaffold for designing small-molecule inhibitors, addressing queries like "Can thiazole-based compounds replace traditional antibiotics?"

In material science, the thermal stability and electron mobility of Thiazole, 4,5-dimethyl-2-phenyl- make it suitable for polymeric composites and conductive coatings. Searches for "thiazole applications in flexible electronics" highlight its relevance in wearable technology—a sector projected to grow exponentially. Furthermore, its compatibility with nanostructured materials opens avenues for sensors and energy storage solutions, resonating with the renewable energy trend.

Regulatory and safety profiles of CAS 1826-24-0 are well-documented, emphasizing proper handling to ensure workplace safety. While not classified as hazardous, users often seek "material safety data sheets (MSDS) for 4,5-dimethyl-2-phenylthiazole", underscoring the importance of transparency in chemical management. The compound’s low toxicity and biodegradability further support its adoption in eco-conscious industries.

In conclusion, Thiazole, 4,5-dimethyl-2-phenyl- (CAS No. 1826-24-0) exemplifies the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to advanced materials—reflect broader scientific priorities. As research continues, this compound is poised to address pressing challenges in healthcare, energy, and environmental sustainability, making it a cornerstone of modern chemistry.

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(CAS:1826-24-0)Thiazole, 4,5-dimethyl-2-phenyl-
A1177940
Purity:99%/99%
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